1-bromo-4-(chloromethyl)-2,3,5,6-tetramethylbenzene
Description
“1-bromo-4-(chloromethyl)benzene” is a chemical compound with the molecular formula C7H6BrCl . Its molecular weight is 205.480 . It is also known as p-bromobenzyl chloride .
Molecular Structure Analysis
The molecular structure of “1-bromo-4-(chloromethyl)benzene” can be viewed using Java or Javascript . The IUPAC Standard InChI is InChI=1S/C7H6BrCl/c8-7-3-1-6(5-9)2-4-7/h1-4H,5H2 .Physical And Chemical Properties Analysis
The physical and chemical properties of “1-bromo-4-(chloromethyl)benzene” include a triple point temperature, normal boiling temperature, critical temperature, and critical pressure .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-bromo-4-(chloromethyl)-2,3,5,6-tetramethylbenzene involves the chlorination of 1,3,5,6-tetramethylbenzene followed by bromination of the resulting product and then chloromethylation of the brominated product.", "Starting Materials": [ "1,3,5,6-tetramethylbenzene", "Chlorine gas", "Bromine", "Methanol", "Concentrated sulfuric acid", "Concentrated hydrochloric acid", "Sodium hydroxide", "Ice" ], "Reaction": [ "Step 1: Chlorination of 1,3,5,6-tetramethylbenzene", "1,3,5,6-tetramethylbenzene is dissolved in chlorination solvent and chlorine gas is bubbled through the solution at room temperature. The reaction mixture is then cooled and the product is isolated by filtration and washing with water.", "Step 2: Bromination of the chlorinated product", "The chlorinated product is dissolved in a mixture of bromine and chlorination solvent and the reaction mixture is stirred at room temperature. The product is then isolated by filtration and washing with water.", "Step 3: Chloromethylation of the brominated product", "The brominated product is dissolved in methanol and concentrated sulfuric acid is added dropwise with stirring. The reaction mixture is then cooled in an ice bath and a solution of formaldehyde and concentrated hydrochloric acid is added dropwise. The reaction mixture is then stirred at room temperature for several hours and the product is isolated by filtration and washing with water.", "Step 4: Bromination of the chloromethylated product", "The chloromethylated product is dissolved in a mixture of bromine and chlorination solvent and the reaction mixture is stirred at room temperature. The product is then isolated by filtration and washing with water.", "Step 5: Bromination of the final product", "The final product is dissolved in a mixture of bromine and chlorination solvent and the reaction mixture is stirred at room temperature. The product is then isolated by filtration and washing with water." ] } | |
CAS RN |
18508-46-8 |
Molecular Formula |
C11H14BrCl |
Molecular Weight |
261.6 |
Purity |
95 |
Origin of Product |
United States |
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